![molecular formula C21H19F2NO4S2 B2560071 N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(2-thienyl)ethyl]-2-(2-fluorophenoxy)acetamide CAS No. 923191-92-8](/img/structure/B2560071.png)
N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(2-thienyl)ethyl]-2-(2-fluorophenoxy)acetamide
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Description
N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(2-thienyl)ethyl]-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C21H19F2NO4S2 and its molecular weight is 451.5. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactions
Regio- and Diastereoselective Synthesis of Thienothiopyrans : L-proline-catalyzed three-component reactions enable the synthesis of highly substituted thieno[3,2-c]thiopyran derivatives with complete diastereoselectivity, showcasing the compound's utility in complex chemical transformations (Indumathi, Perumal, & Menéndez, 2010).
Glucuronidation and Sulfation Pathways : The study on the metabolism of hydroxamic acids points towards the role of sulfonation in chemical carcinogenesis, suggesting a potential application in understanding the metabolic pathways and their implications in carcinogenesis (Mulder & Meerman, 1983).
Pharmacological Evaluation
Immunomodulatory Effects : Research into compounds like N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide demonstrates their capability to modify lymphoid cell reactivity in the presence of tumors, enhancing the immune response against cancer cells and showing promise in cancer immunotherapy (Wang et al., 2004).
Cytotoxic Activity Against Cancer Cells : Novel sulfonamide derivatives have shown potent anticancer activities, indicating the compound's potential as a scaffold for developing new anticancer agents (Ghorab et al., 2015).
Materials Science
Polymer Synthesis for Proton Exchange Membranes : A study on the synthesis of sulfonated poly(arylene ether sulfone) copolymers for fuel cell applications demonstrates the compound's role in enhancing proton and methanol transport, contributing to the development of high-performance materials for energy applications (Kim, Robertson, & Guiver, 2008).
properties
IUPAC Name |
N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F2NO4S2/c1-14-11-15(8-9-16(14)22)30(26,27)20(19-7-4-10-29-19)12-24-21(25)13-28-18-6-3-2-5-17(18)23/h2-11,20H,12-13H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TULWJGNIZJYFDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)C(CNC(=O)COC2=CC=CC=C2F)C3=CC=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F2NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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